Cas no 88176-22-1 (1,3-Cyclohexanedione, 5-(3-ethyl-2,4,6-trimethylphenyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(3-ethyl-2,4,6-trimethylphenyl)-
• CAS No: 88176-22-1
• MF: C₁₇H₂₂O₂
• MW: 258.355385303497
• CID: 642038
• PubChem ID: 71410271
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-(3-ethyl-2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(3-ethyl-2,4,6-trimethylphenyl)-
• 5-(3-ethyl-2,4,6-trimethylphenyl)cyclohexane-1,3-dione
• DTXSID50829960
• 88176-22-1

• Inchi： 1S/C17H22O2/c1-5-16-10(2)6-11(3)17(12(16)4)13-7-14(18)9-15(19)8-13/h6,13H,5,7-9H2,1-4H3
• InChI Key： NJRVBJOOOSYWFP-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C1)C1C(C)=CC(C)=C(CC)C=1C)=O

Computed Properties

• Exact Mass: 258.161979940g/mol
• Monoisotopic Mass: 258.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.1Ų